N'-[(E)-[4-(benzyloxy)-3-ethoxyphenyl]methylidene]-3,4-dimethoxybenzohydrazide

• IUPAC Name: 3,4-dimethoxy-N-[(E)-[4-(naphthalen-1-ylmethoxy)phenyl]methylideneamino]benzamide
• InChI: InChI=1S/C27H24N2O4/c1-31-25-15-12-21(16-26(25)32-2)27(30)29-28-17-19-10-13-23(14-11-19)33-18-22-8-5-7-20-6-3-4-9-24(20)22/h3-17H,18H2,1-2H3,(H,29,30)/b28-17+
• InChI Key: CWXWKKXTENUDGV-OGLMXYFKSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NN=CC2=CC=C(C=C2)OCC3=CC=CC4=CC=CC=C43)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)C(=O)N/N=C/C2=CC=C(C=C2)OCC3=CC=CC4=CC=CC=C43)OC
• Molecular Formula: C27H24N2O4
• Molecular Weight: 440.5 g/mol

Description

N-[(E)-[4-(benzyloxy)-3-ethoxyphenyl]methylidene]-3,4-dimethoxybenzohydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of hydrazones, which are known for their diverse pharmacological activities.

Mechanism of Action

The mechanism of action of N-[(E)-[4-(benzyloxy)-3-ethoxyphenyl]methylidene]-3,4-dimethoxybenzohydrazide is not fully understood. However, it has been proposed that the compound exerts its pharmacological activities by inhibiting various enzymes and signaling pathways involved in cancer cell proliferation, inflammation, and microbial growth.
Biochemical and Physiological Effects:
N-[(E)-[4-(benzyloxy)-3-ethoxyphenyl]methylidene]-3,4-dimethoxybenzohydrazide has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit tumor growth, and reduce inflammation in animal models. It has also been shown to possess antimicrobial and antifungal activities by inhibiting the growth of various microorganisms.

Advantages and Limitations for Lab Experiments

N-[(E)-[4-(benzyloxy)-3-ethoxyphenyl]methylidene]-3,4-dimethoxybenzohydrazide has several advantages for lab experiments, including its ease of synthesis, stability, and low toxicity. However, its poor solubility in water and some organic solvents can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[(E)-[4-(benzyloxy)-3-ethoxyphenyl]methylidene]-3,4-dimethoxybenzohydrazide. These include:
1. Further studies on the mechanism of action of the compound to understand its pharmacological activities better.
2. Development of more efficient synthesis methods to obtain higher yields of the compound.
3. Investigation of the compound's potential as a drug candidate for the treatment of cancer, inflammation, and microbial infections.
4. Exploration of the compound's potential as a scaffold for the development of new drugs with improved pharmacological activities.
5. In vivo studies to evaluate the compound's safety and efficacy in animal models.
Conclusion:
In conclusion, N-[(E)-[4-(benzyloxy)-3-ethoxyphenyl]methylidene]-3,4-dimethoxybenzohydrazide is a promising compound with potential applications in the field of medicinal chemistry. Its ease of synthesis, stability, and low toxicity make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and evaluate its safety and efficacy in animal models.

Synthesis Methods

The synthesis of N-[(E)-[4-(benzyloxy)-3-ethoxyphenyl]methylidene]-3,4-dimethoxybenzohydrazide involves the reaction of 3,4-dimethoxybenzohydrazide with 4-(benzyloxy)-3-ethoxybenzaldehyde in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in a suitable solvent such as ethanol or methanol. The product is then purified by column chromatography to obtain a pure compound.

Scientific Research Applications

N-[(E)-[4-(benzyloxy)-3-ethoxyphenyl]methylidene]-3,4-dimethoxybenzohydrazide has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has shown promising results in various in vitro and in vivo studies as an anticancer, antitumor, and anti-inflammatory agent. It has also been shown to possess significant antimicrobial and antifungal activities.